Cas no 1807076-23-8 (3-Bromo-2-cyano-4-fluorobenzenesulfonyl chloride)

• Product Name: 3-Bromo-2-cyano-4-fluorobenzenesulfonyl chloride
• CAS No: 1807076-23-8
• MF: C₇H₂BrClFNO₂S
• MW: 298.51668214798
• CID: 4971809
• Update Time: 2025-10-29

3-Bromo-2-cyano-4-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-fluorobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClFNO2S/c8-7-4(3-11)6(14(9,12)13)2-1-5(7)10/h1-2H
• InChI Key： PZVZESSYPFVDDD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C#N)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 2.5
• Topological Polar Surface Area: 66.3

Additional information on 3-Bromo-2-cyano-4-fluorobenzenesulfonyl chloride

3-Bromo-2-cyano-4-fluorobenzenesulfonyl Chloride (CAS No. 1807076-23-8)

3-Bromo-2-cyano-4-fluorobenzenesulfonyl chloride, also known by its CAS number 1807076-23-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a bromo, cyano, and fluoro-substituted benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 3-bromo-2-cyano-4-fluorobenzenesulfonyl chloride involves a series of carefully controlled reactions, often starting from aromatic precursors. The introduction of the sulfonyl chloride group is typically achieved through sulfonation followed by chlorination, ensuring high purity and stability of the final product. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production, aligning with the growing demand for sustainable chemical manufacturing.

In terms of applications, this compound has garnered significant attention in the field of drug discovery. Its sulfonyl chloride group is highly reactive, making it an ideal candidate for forming bioisosteric replacements in medicinal chemistry. Researchers have explored its potential as a building block for developing novel kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. For instance, studies published in leading journals such as Journal of Medicinal Chemistry have demonstrated its role in constructing heterocyclic frameworks with enhanced pharmacokinetic profiles.

Beyond pharmaceuticals, 3-bromo-2-cyano-4-fluorobenzenesulfonyl chloride finds utility in the synthesis of advanced materials. Its electron-withdrawing groups enhance the stability and electronic properties of polymers and coatings, making it a promising component in high-performance materials for electronics and aerospace industries. Recent research has highlighted its use in creating self-healing polymers, which can autonomously repair minor damages caused by environmental stressors.

The structural versatility of this compound also extends to its role in agrochemicals. Its ability to act as a bioactive agent precursor has led to investigations into pest-resistant crop protection agents. Field trials conducted in collaboration with agricultural research institutions have shown promising results in enhancing crop resilience against fungal infections without adverse environmental impacts.

In conclusion, 3-bromo-2-cyano-4-fluorobenzenesulfonyl chloride (CAS No. 1807076-23-8) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and agriculture underscore its importance as a key intermediate in contemporary chemical research. As ongoing studies continue to unlock its full potential, this compound is poised to play an even greater role in advancing technological and medical frontiers.